methyl 4-(3-chloropyrazin-2-yl)oxane-4-carboxylate
Overview
Description
“Methyl 4-(3-chloropyrazin-2-yl)oxane-4-carboxylate” is a chemical compound with the molecular formula C11H13ClN2O3 . It is also known as "2H-Pyran-4-carboxylic acid, 4-(3-chloro-2-pyrazinyl)tetrahydro-, methyl ester" . The molecular weight of this compound is 256.69 .
Molecular Structure Analysis
The molecular structure of “methyl 4-(3-chloropyrazin-2-yl)oxane-4-carboxylate” consists of an oxane ring (a saturated six-membered ring containing five carbon atoms and one oxygen atom) attached to a pyrazine ring (a six-membered aromatic ring with two nitrogen atoms) via a carbon-carbon bond .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 4-(3-chloropyrazin-2-yl)oxane-4-carboxylate involves the reaction of 3-chloropyrazine-2-carboxylic acid with methanol and oxalyl chloride to form methyl 4-(3-chloropyrazin-2-yl)oxane-4-carboxylate.", "Starting Materials": [ "3-chloropyrazine-2-carboxylic acid", "Methanol", "Oxalyl chloride" ], "Reaction": [ "Step 1: Dissolve 3-chloropyrazine-2-carboxylic acid in methanol.", "Step 2: Add oxalyl chloride to the solution and stir for several hours at room temperature.", "Step 3: Heat the mixture to reflux for several hours.", "Step 4: Cool the mixture and add water to quench the reaction.", "Step 5: Extract the product with ethyl acetate.", "Step 6: Dry the organic layer over anhydrous sodium sulfate.", "Step 7: Concentrate the solution under reduced pressure to obtain methyl 4-(3-chloropyrazin-2-yl)oxane-4-carboxylate as a white solid." ] } | |
CAS RN |
1227068-86-1 |
Product Name |
methyl 4-(3-chloropyrazin-2-yl)oxane-4-carboxylate |
Molecular Formula |
C11H13ClN2O3 |
Molecular Weight |
256.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
